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Compound of Interest

Compound Name:
5-Nitro-1,2,3-benzenetricarboxylic

acid

Cat. No.: B1316948 Get Quote

Disclaimer: Detailed, peer-reviewed applications specifically for 5-Nitro-1,2,3-
benzenetricarboxylic acid (also known as 5-nitrohemimellitic acid) are not extensively

documented in publicly available scientific literature. However, based on the known reactivity of

its functional groups (three carboxylic acid moieties and a nitro group) and the established

applications of its isomers and other related nitroaromatic compounds, several potential

applications can be inferred. This document provides an overview of these potential

applications, supported by protocols for analogous compounds that can serve as a starting

point for research and development.

Physicochemical Properties
Quantitative data for 5-Nitro-1,2,3-benzenetricarboxylic acid is summarized in the table

below. This information is crucial for designing experimental conditions.
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Property Value Source

CAS Number 3807-81-6 [1][2]

Molecular Formula C₉H₅NO₈ [2]

Molecular Weight 255.14 g/mol [3]

Appearance Solid [3]

Synonyms

5-Nitrohemimellitic acid, 1-

Nitrobenzene-3,4,5-

tricarboxylic acid

[3]

Potential Applications
The unique structure of 5-Nitro-1,2,3-benzenetricarboxylic acid, featuring a trifunctional

carboxylic acid core and an electron-withdrawing nitro group, suggests its utility in several

areas of chemical synthesis and materials science.

Intermediate in Organic Synthesis
The presence of multiple reactive sites allows 5-Nitro-1,2,3-benzenetricarboxylic acid to

serve as a versatile building block for more complex molecules. The carboxylic acid groups can

be converted to esters, amides, or acid chlorides, while the nitro group can be reduced to an

amine, which can then undergo a variety of further transformations.

A closely related compound, 5-nitro-1,3-benzenedicarboxylic acid (5-nitroisophthalic acid), is

used as a key intermediate in the synthesis of 5-amino-2,4,6-triiodo-1,3-benzenedicarboxylic

acid, a precursor for non-ionic X-ray contrast media.[4] This suggests a potential application

pathway for 5-Nitro-1,2,3-benzenetricarboxylic acid in the development of novel imaging

agents.

Logical Workflow for Synthesis of Functionalized Derivatives
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5-Nitro-1,2,3-benzenetricarboxylic acid

Reduction of Nitro Group

e.g., H2, Pd/C

Esterification / Amidation

e.g., ROH, H+ or R2NH

Coordination Chemistry

5-Amino-1,2,3-benzenetricarboxylic acid Functionalized Esters / Amides

Metal-Organic Frameworks

with metal ions

5-Nitro-1,2,3-benzenetricarboxylic acid
(Organic Linker)

Solvothermal Synthesis
(in DMF or other solvent)

Metal Salt
(e.g., Zn(NO3)2, Cu(NO3)2)

Self-Assembly

Nitro-Functionalized MOF Crystal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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